molecular formula C9H13ClFN B6177459 2-(5-fluoro-2-methylphenyl)ethan-1-amine hydrochloride CAS No. 2551115-22-9

2-(5-fluoro-2-methylphenyl)ethan-1-amine hydrochloride

Cat. No. B6177459
CAS RN: 2551115-22-9
M. Wt: 189.7
InChI Key:
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Description

“2-(5-fluoro-2-methylphenyl)ethan-1-amine hydrochloride” is a chemical compound .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(5-fluoro-2-methylphenyl)ethan-1-amine hydrochloride” such as melting point, boiling point, density, molecular formula, and molecular weight are not specified in the search results .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-fluoro-2-methylphenyl)ethan-1-amine hydrochloride involves the reaction of 2-(5-fluoro-2-methylphenyl)ethan-1-amine with hydrochloric acid.", "Starting Materials": [ "2-(5-fluoro-2-methylphenyl)ethan-1-amine", "Hydrochloric acid" ], "Reaction": [ "Add 2-(5-fluoro-2-methylphenyl)ethan-1-amine to a round-bottom flask", "Slowly add hydrochloric acid to the flask while stirring", "Heat the mixture to reflux for 2 hours", "Cool the mixture to room temperature", "Filter the precipitate and wash with cold water", "Dry the product under vacuum to obtain 2-(5-fluoro-2-methylphenyl)ethan-1-amine hydrochloride" ] }

CAS RN

2551115-22-9

Product Name

2-(5-fluoro-2-methylphenyl)ethan-1-amine hydrochloride

Molecular Formula

C9H13ClFN

Molecular Weight

189.7

Purity

95

Origin of Product

United States

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